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Compound of Interest

Compound Name: Purpurogenone

Cat. No.: B12685956 Get Quote

An In-depth Examination of the Molecular Characteristics, Isolation, and Characterization of a

Fungal Metabolite

Introduction
Purpurogenone is a naturally occurring polyketide produced by the fungus Penicillium

purpurogenum. First isolated and characterized in the early 1970s, this compound belongs to

the naphtho-γ-pyrone class of secondary metabolites, a group known for a diverse range of

biological activities. This technical guide provides a comprehensive overview of the molecular

formula, weight, and detailed experimental context for purpurogenone, aimed at researchers,

scientists, and professionals in drug development.

Molecular Profile
Purpurogenone is a small molecule with a complex stereochemistry. Its fundamental

properties are summarized in the table below.
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Property Value Source

Molecular Formula C₁₄H₁₂O₅ PubChem

Molecular Weight 260.24 g/mol PubChem

Class Naphtho-γ-pyrone General Classification

Producing Organism Penicillium purpurogenum
Roberts, J. C., & Thompson,

D. J. (1971)

Isolation and Characterization
The structural elucidation of purpurogenone was a significant achievement in natural product

chemistry, accomplished through X-ray crystallography of its monobromoacetate derivative.[1]

[2][3] This section outlines the general experimental protocols for the isolation and

characterization of purpurogenone from Penicillium purpurogenum, based on established

methods for fungal metabolites.

Isolation Protocol
A generalized workflow for the isolation of purpurogenone from a culture of Penicillium

purpurogenum is presented below. This process involves fermentation, extraction, and

chromatographic purification.
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General Isolation Workflow for Purpurogenone

Fermentation

Extraction

Purification

Inoculation of Penicillium purpurogenum

Liquid or Solid-State Fermentation

Separation of Mycelia and Supernatant

Solvent Extraction of Mycelia and/or Supernatant

Crude Extract Concentration

Column Chromatography (e.g., Silica Gel)

Further Chromatographic Steps (e.g., HPLC)

Crystallization of Purpurogenone

Click to download full resolution via product page

Caption: A generalized workflow for the isolation of purpurogenone.
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Characterization Methods
The definitive structure of purpurogenone was determined by X-ray crystallography. For

routine identification and quality control, a combination of spectroscopic techniques is

employed.

Spectroscopic Data:

Technique Key Observables

Mass Spectrometry (MS)

Provides the accurate mass and molecular

formula. Fragmentation patterns can help in

structural confirmation.

Infrared (IR) Spectroscopy

Reveals the presence of key functional groups

such as hydroxyls, carbonyls (from the pyrone

ring), and aromatic rings.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

¹H and ¹³C NMR provide detailed information

about the carbon skeleton and the chemical

environment of each proton and carbon atom,

which is essential for confirming the connectivity

and stereochemistry of the molecule.

While the seminal papers confirm the use of "Spectrum Analysis" in the characterization of

purpurogenone, specific spectral data is not readily available in public databases.[3]

Researchers would typically acquire these spectra on their purified samples to confirm the

identity of the compound.

Biological Activity and Signaling Pathways
Specific biological activities and associated signaling pathways for purpurogenone have not

been extensively reported in the literature. However, as a member of the naphtho-γ-pyrone

class of fungal metabolites, it may possess biological activities similar to other compounds in

this family.[1]

Naphtho-γ-pyrones have been reported to exhibit a wide range of biological effects, including:
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Antimicrobial activity

Antiviral properties

Antioxidant effects

Cytotoxic activity against various cancer cell lines

The potential mechanisms of action for this class of compounds are diverse and can involve

the inhibition of key enzymes or interference with cellular signaling cascades. A hypothetical

logical relationship for investigating the biological activity of a novel naphtho-γ-pyrone like

purpurogenone is depicted below.
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Investigative Workflow for Biological Activity

Purified Purpurogenone

In vitro Bioassays (e.g., antimicrobial, cytotoxic)

Identification of Active 'Hits'

Mechanism of Action Studies

Target Identification

Signaling Pathway Analysis

Lead Compound for Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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